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Compound of Interest

Compound Name: Trioctylamine

Cat. No.: B072094

L  Get Quote

For researchers, scientists, and professionals in drug development, a thorough understanding

of the safety protocols and handling precautions for all laboratory chemicals is paramount. This

guide provides a comprehensive overview of the safety data for Trioctylamine, tailored to a

technical audience to ensure safe laboratory practices.

Section 1: Chemical Identification and Properties

Trioctylamine is a tertiary amine that is practically insoluble in water and presents as a

colorless to light yellow liquid.[1] It is crucial to understand its physical and chemical properties

to handle it safely.

Property Value

CAS Number 1116-76-3

Molecular Formula C24H51N

Molecular Weight 353.67 g/mol

Boiling Point 365-367 °C

Melting Point -34 °C

Flash Point 168 °C (closed cup)

Density 0.809 g/mL at 25 °C

Refractive Index n20/D 1.449
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Source: Sigma-Aldrich, Ataman Kimya[2]

Section 2: Hazard Identification and Classification

Trioctylamine is classified as a hazardous substance. The following table summarizes its

hazard classifications according to the Globally Harmonized System (GHS).[3]

Hazard Class Category Hazard Statement
Skin Irritation 2 H315: Causes skin irritation
) o H319: Causes serious eye
Serious Eye lIrritation 2 L
Irritation
] o H360FD: May damage fertility.
Reproductive Toxicity 1B )
May damage the unborn child
N o H372: Causes damage to
Specific Target Organ Toxicity
1 organs through prolonged or
(Repeated Exposure)
repeated exposure
Hazardous to the Aquatic ) o
_ 1 H400: Very toxic to aquatic life
Environment, Acute
Hazardous to the Aquatic 1 H410: Very toxic to aquatic life

Environment, Chronic

with long lasting effects

Source: ECHEMI[3]

Signal Word: Danger[3]

Hazard Pictograms:

e Health Hazard

o Irritant

e Environmental Hazard

Section 3: Safe Handling and Storage Protocols
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Proper handling and storage are critical to minimize the risks associated with Trioctylamine.
3.1 Engineering Controls:

o Work in a well-ventilated area.[3] Local exhaust ventilation is recommended to control
airborne exposures.

3.2 Personal Protective Equipment (PPE): A comprehensive PPE strategy is essential for
handling Trioctylamine.

Protection Type Specification

Eye/Face Protection Tightly fitting safety goggles or a face shield.[3]

) ) Chemical-resistant gloves (e.qg., nitrile rubber),
Skin Protection _ _
and a lab coat or chemical-resistant apron.[3]

If ventilation is inadequate, a NIOSH-approved
Respiratory Protection respirator with an organic vapor cartridge is

necessary.[3]

3.3 General Hygiene Practices:

e Avoid contact with skin, eyes, and clothing.[4]

e Do not eat, drink, or smoke in the laboratory.[5]

e Wash hands thoroughly after handling.[5]

3.4 Storage Conditions:

» Store in a tightly closed container in a dry, cool, and well-ventilated place.[3]

o Keep away from incompatible materials such as strong oxidizing agents and acids.[4]

o Store locked up.[3]

Section 4: Experimental Workflow for Safe Handling
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The following diagram illustrates a standard workflow for safely handling Trioctylamine in a

research setting.
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Caption: Standard operating procedure for handling Trioctylamine.

Section 5: First Aid and Emergency Procedures

Immediate and appropriate first aid is crucial in the event of an exposure.
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Exposure Route First Aid Measures

Move the person to fresh air. If breathing is
Inhalation difficult, give oxygen. Seek immediate medical

attention.[3]

Immediately flush skin with plenty of water for at
_ least 15 minutes while removing contaminated
Skin Contact ) ) o
clothing. Seek medical attention if irritation

persists.[3]

Immediately flush eyes with plenty of water for

at least 15 minutes, lifting lower and upper
Eye Contact ] ] ] ] ]

eyelids occasionally. Seek immediate medical

attention.[3]

Do NOT induce vomiting. Never give anything
) by mouth to an unconscious person. Rinse
Ingestion ! . . .
mouth with water and seek immediate medical

attention.[3]

5.1 Fire-Fighting Measures:

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.[4]

o Specific Hazards: Emits toxic fumes under fire conditions.[6]

o Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
gear.[3]

5.2 Accidental Release Measures:
o Personal Precautions: Evacuate personnel to a safe area. Wear appropriate PPE.[3]

o Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let the
product enter drains.[3]
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o Methods for Cleaning Up: Absorb with an inert material (e.g., sand, earth) and place in a
suitable container for disposal.[7]

Section 6: Hierarchy of Controls

To mitigate the risks associated with Trioctylamine, a hierarchical approach to controls should

be implemented.

Most Effective

Engineering Controls
(e.g., Fume Hood)

Least Effective

( )

Click to download full resolution via product page

Caption: Hierarchy of controls for managing chemical risks.

Section 7: Toxicological and Ecological Information

7.1 Toxicological Data:

o Acute Toxicity: LD50 Intraperitoneal - Rat - 1,000 mg/kg.[4]
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Skin Corrosion/Irritation: Causes skin irritation.[4]

Serious Eye Damage/Irritation: Causes serious eye irritation.[4]

Reproductive Toxicity: May damage fertility or the unborn child.[2]

Specific Target Organ Toxicity (Single Exposure): May cause respiratory irritation.[4]

Specific Target Organ Toxicity (Repeated Exposure): Causes damage to organs (heart)
through prolonged or repeated exposure.[2]

7.2 Ecological Data:

» Trioctylamine is very toxic to aquatic life with long-lasting effects. Avoid release to the
environment.[5]

This guide is intended to provide essential safety information for the handling of Trioctylamine.
It is not a substitute for a comprehensive risk assessment and the user's own judgment. Always
refer to the most current Safety Data Sheet (SDS) from the manufacturer before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [An In-depth Technical Guide to the Safe Handling of
Trioctylamine]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b072094+#trioctylamine-safety-data-sheet-and-
handling-precautions]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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